Cas no 7466-85-5 ( )
structure
Product Name:
CAS No:7466-85-5
MF:C17H22ClNO
MW:291.815683841705
CID:979750
PubChem ID:24201009
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- N-(2-methoxyethyl)-1,2-diphenylethanamine,hydrochloride
- N-(2-Methoxyethyl)-1,2-diphenylethan-1-amine--hydrogen chloride (1/1)
- 7466-85-5
- NSC-402773
- DTXSID50639607
- NSC402773
-
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- Inchi: 1S/C17H21NO.ClH/c1-19-13-12-18-17(16-10-6-3-7-11-16)14-15-8-4-2-5-9-15;/h2-11,17-18H,12-14H2,1H3;1H
- InChI Key: CCHVJBZBKSBQLK-UHFFFAOYSA-N
- SMILES: Cl.O(C)CCNC(C1C=CC=CC=1)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 255.16243
- Monoisotopic Mass: 291.1389920g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 7
- Complexity: 219
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 21.3Ų
Experimental Properties
- PSA: 21.26
Related Literature
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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